Cas no 2413866-81-4 (tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate
• CAS No: 2413866-81-4
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5673644
• PubChem ID: 165770319
• Update Time: 2025-05-24

tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413866-81-4
• tert-butyl N-[(2-hydroxyphenyl)methyl]-N-(2-methoxyphenyl)carbamate
• EN300-26665015
• tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate

• Inchi： 1S/C19H23NO4/c1-19(2,3)24-18(22)20(13-14-9-5-7-11-16(14)21)15-10-6-8-12-17(15)23-4/h5-12,21H,13H2,1-4H3
• InChI Key： WWWXKFKEKHEMQX-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1OC)CC1C=CC=CC=1O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate

Exploring the Properties and Applications of tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate (CAS No. 2413866-81-4)

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate (CAS No. 2413866-81-4) has emerged as a compound of significant interest. This carbamate derivative is characterized by its unique molecular structure, which combines a tert-butyl group with hydroxyphenyl and methoxyphenyl moieties. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The compound's CAS number 2413866-81-4 is often searched by researchers looking for detailed physicochemical data, synthetic pathways, or potential applications. One of the key reasons for its popularity is its role as a building block in medicinal chemistry. For instance, the presence of both hydroxy and methoxy functional groups allows for versatile chemical modifications, enabling the creation of targeted molecules with specific biological activities.

Recent trends in AI-driven drug discovery have further highlighted the importance of compounds like tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate. Machine learning models often rely on such intermediates to predict novel drug candidates, making it a hot topic in computational chemistry forums. Researchers frequently inquire about its solubility, stability, and reactivity under various conditions, which are critical for optimizing synthetic routes.

Another area where this compound gains attention is in green chemistry. With growing emphasis on sustainable practices, scientists are exploring eco-friendly methods to synthesize carbamate derivatives. Questions like "How to reduce waste in the production of tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate?" or "What are the best catalysts for its synthesis?" are commonly searched in academic databases.

From a commercial perspective, suppliers and manufacturers often list this compound under its CAS No. 2413866-81-4 to cater to the demand from pharmaceutical and agrochemical industries. Its potential applications in crop protection and biodegradable materials have also sparked interest, aligning with global trends toward sustainable agriculture and eco-conscious products.

In summary, tert-butyl N-(2-hydroxyphenyl)methyl-N-(2-methoxyphenyl)carbamate (CAS No. 2413866-81-4) represents a versatile and scientifically valuable compound. Its relevance in drug development, material science, and green chemistry ensures it remains a focal point for researchers and industry professionals alike. As technology advances, its applications are likely to expand, further solidifying its importance in modern chemistry.